Cas no 1060811-66-6 (6-amino-2-chloropyridine-3-carboxylic acid)

• Product Name: 6-amino-2-chloropyridine-3-carboxylic acid
• CAS No: 1060811-66-6
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• CID: 1171461
• PubChem ID: 72210839
• Update Time: 2025-10-05

6-amino-2-chloropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-chloronicotinic acid
• 6-amino-2-chloro-benzothiazole
• 6-AMINO-2-CHLOROBENZOTHIAZOLE
• 2-chlorobenzothiazol-6-ylamine
• AmbkkkkK217
• 6-Benzothiazolamine,2-chloro-
• 2-Chlorobenzothiazo-6-amine
• PubChem17257
• 2-chloro-6-aminonicotinic acid
• SureCN617735
• 2-chloro-benzothiazol-6-ylamine
• 2-chloro-6-aminobenzothiazole
• 2-Chlor-benzothiazol-6-ylamin
• 2-Chlorobenzothiazo-6yl-amine
• KSC552Q5R
• 2-chlorobenzo[d]thiazol-6-amine
• 6-amino-2-chloropyridine-3-carboxylic acid
• SCHEMBL15530203
• DA-20836
• 6-AMINO-2-CHLORO-NICOTINIC ACID
• MFCD09838959
• CHEMBL3322874
• 3-Pyridinecarboxylic acid, 6-amino-2-chloro-
• G69932
• USUMQEZUENCWOG-UHFFFAOYSA-N
• CS-0100833
• AB53397
• EN300-1663199
• 2-AMINO-6-CHLORO-4-PYRIDINECARBOXYLIC ACID
• 1060811-66-6

• Inchi： 1S/C6H5ClN2O2/c7-5-3(6(10)11)1-2-4(8)9-5/h1-2H,(H2,8,9)(H,10,11)
• InChI Key： USUMQEZUENCWOG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CC(N)=N1

Computed Properties

• Exact Mass: 172.0039551g/mol
• Monoisotopic Mass: 172.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-amino-2-chloropyridine-3-carboxylic acid

Introduction to 6-Amino-2-Chloropyridine-3-Carboxylic Acid (CAS No. 1060811-66-6)

6-Amino-2-chloropyridine-3-carboxylic acid (CAS No. 1060811-66-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, including the development of novel drugs and the synthesis of bioactive molecules. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of 6-amino-2-chloropyridine-3-carboxylic acid.

The molecular formula of 6-amino-2-chloropyridine-3-carboxylic acid is C₇H₅ClN₂O₂, and its molecular weight is 184.58 g/mol. The compound consists of a pyridine ring with an amino group at the 6-position, a chlorine atom at the 2-position, and a carboxylic acid group at the 3-position. These functional groups contribute to its diverse chemical reactivity and biological activity.

In terms of physical properties, 6-amino-2-chloropyridine-3-carboxylic acid is a white crystalline solid that is soluble in polar solvents such as water, ethanol, and dimethyl sulfoxide (DMSO). Its melting point is approximately 195°C, and it exhibits good thermal stability under standard laboratory conditions. The solubility and stability of this compound make it suitable for various synthetic transformations and biological assays.

The synthesis of 6-amino-2-chloropyridine-3-carboxylic acid can be achieved through several routes. One common method involves the reaction of 2-chloroisonicotinonitrile with ammonia followed by hydrolysis to form the carboxylic acid. Another approach involves the condensation of 2-chloroisonicotinoyl chloride with ammonia in an appropriate solvent. These synthetic strategies have been optimized to yield high-purity products with good yields, making them suitable for large-scale production.

6-Amino-2-chloropyridine-3-carboxylic acid has been extensively studied for its potential biological activities. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound may have therapeutic applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-amino-2-chloropyridine-3-carboxylic acid has shown promise as an antiviral agent. Studies have demonstrated that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of antiviral action is thought to involve interference with viral entry or replication processes within host cells.

The potential use of 6-amino-2-chloropyridine-3-carboxylic acid in cancer therapy has also been explored. Research indicates that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. For instance, it has been shown to downregulate the expression of anti-apoptotic proteins such as Bcl-2 and Bcl-xL while upregulating pro-apoptotic proteins like Bax and Bak.

Beyond its direct biological activities, 6-amino-2-chloropyridine-3-carboxylic acid serves as a valuable building block in the synthesis of more complex molecules with diverse biological functions. Its reactivity allows for the introduction of various functional groups through chemical modifications, leading to the development of novel compounds with enhanced pharmacological properties.

In conclusion, 6-amino-2-chloropyridine-3-carboxylic acid (CAS No. 1060811-66-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the development of innovative therapeutic agents.